3,5-diethyl 4-methyl-1H-pyrazole-3,5-dicarboxylate
Overview
Description
3,5-Diethyl 4-methyl-1H-pyrazole-3,5-dicarboxylate (3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate) is a chemical compound belonging to the class of organic compounds known as pyrazoles. It is an important compound in organic chemistry and is widely used in various scientific and industrial research applications. 3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate is a white crystalline solid with a molecular weight of 198.25 g/mol and a melting point of 122-124 °C.
Scientific Research Applications
3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate is widely used in various scientific and industrial research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a reactant in the synthesis of pharmaceuticals. It is also used in the synthesis of organic polymers and as a ligand in coordination chemistry.
Mechanism of Action
3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate has two main mechanisms of action. The first is a nucleophilic substitution reaction, in which the pyrazole ring acts as a nucleophile and attacks the electrophilic carbon atom of the substrate, forming a new covalent bond. The second is an electrophilic aromatic substitution reaction, in which the pyrazole ring acts as an electron-rich aromatic system and reacts with an electrophile to form a new covalent bond.
Biochemical and Physiological Effects
3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate has been studied for its potential biochemical and physiological effects. Studies have shown that it can act as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. It has also been found to modulate the activity of certain enzymes, including cyclooxygenase-2 and lipoxygenase, and to inhibit the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
The use of 3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is stable and easy to store. It is also non-toxic and non-carcinogenic, making it safe to use in experiments. However, there are some limitations to its use, such as its low solubility in water and its low reactivity in some reactions.
Future Directions
Given the potential biochemical and physiological effects of 3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate, there are many potential future directions for research. These include further studies of its antioxidant and anti-inflammatory properties, its potential as an anticancer agent, and its potential as a therapeutic agent for various diseases. Other potential future directions include exploring its potential as an antimicrobial agent, as an anti-fungal agent, and as a drug delivery system. Additionally, further studies of its mechanism of action and its interactions with other compounds could lead to the development of new compounds with improved properties.
Synthesis Methods
3,5-Diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate can be synthesized by a two-step process. The first step is the reaction of ethyl 3-methyl-4-oxo-2-thioxo-1,2-dihydro-pyrazole-5-carboxylate with ethyl chloroformate to form ethyl 3-methyl-4-oxo-2-thioxo-1,2-dihydro-pyrazole-5-carboxylate ethyl ester. The second step is the reaction of the ethyl ester with diethyl amine to form 3,5-diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-diethyl 4-methyl-1H-pyrazole-3,5-dicarboxylate involves the condensation of ethyl acetoacetate with hydrazine hydrate, followed by reaction with methyl acrylate and subsequent esterification with diethyl oxalate.", "Starting Materials": [ "Ethyl acetoacetate", "Hydrazine hydrate", "Methyl acrylate", "Diethyl oxalate" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate with hydrazine hydrate in ethanol to form 3,5-diethyl-4-methyl-1H-pyrazole-3-carboxylic acid", "Step 2: Reaction of 3,5-diethyl-4-methyl-1H-pyrazole-3-carboxylic acid with methyl acrylate in the presence of triethylamine and catalytic amount of DMF to form 3,5-diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylic acid", "Step 3: Esterification of 3,5-diethyl-4-methyl-1H-pyrazole-3,5-dicarboxylic acid with diethyl oxalate in the presence of DCC and DMAP to form 3,5-diethyl 4-methyl-1H-pyrazole-3,5-dicarboxylate" ] } | |
CAS RN |
927889-59-6 |
Product Name |
3,5-diethyl 4-methyl-1H-pyrazole-3,5-dicarboxylate |
Molecular Formula |
C10H14N2O4 |
Molecular Weight |
226.2 |
Purity |
95 |
Origin of Product |
United States |
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